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Solubility Data and Stock Preparation

The table below summarizes the quantitative solubility data for FH535 from various technical sources:

Source
Solubility in
DMSO

Solubility
in Water

Solubility in
Ethanol

Notes

Selleckchem [1] 72 mg/mL
(199.33 mM)

Insoluble Insoluble Moisture-absorbing DMSO
reduces solubility. Use fresh

DMSO.

MedChemExpress
(MCE) [2]

33.33 mg/mL

(92.28 mM)

- - Hygroscopic DMSO impacts

solubility; use newly opened
DMSO.

Abcam [3] Up to 75 mM - - Information is provided as a
molar concentration.

ApexBT [4] >10 mM Insoluble ≥5.87 mg/mL
(with gentle

warming)

For higher concentration,
warm tube at 37°C and/or

use an ultrasonic bath.

Astor Scientific [5] Up to 25

mg/mL

- - -
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The general consensus is that DMSO is the optimal solvent for preparing FH535 stock solutions [1] [4] [5].

Solutions in DMSO are reported to be stable for up to two months when stored at -20°C [5].

Frequently Asked Questions

Q1: What is the recommended protocol for preparing a 10 mM FH535 stock solution in DMSO?

You can follow this general protocol, which synthesizes information from multiple supplier

recommendations [1] [4] [5]:

Bring reagents to room temperature. Allow the FH535 powder and DMSO vial to warm up before

use.
Calculate the mass. To prepare 1 mL of a 10 mM stock solution, you will need (10 µmol/mL) *

(361.20 g/mol) = 3.612 mg of FH535. Note: Molecular weight (MW) of FH535 is 361.20 g/mol. [1] [4]
[2]

Weigh the compound. Precisely weigh out 3.6 mg of FH535.
Dissolve. Add the weighed powder to an appropriate vial and add 1 mL of pure, fresh DMSO.

Mix thoroughly. Vortex the mixture until the solid is completely dissolved. Gentle warming to 37°C
and brief sonication can aid in dissolving the compound [4].

Aliquot and store. Dispense the stock solution into small, single-use aliquots to avoid repeated
freeze-thaw cycles. Store at -20°C or below.

Q2: My FH535 solution is precipitating out of solution. What should I do?

Precipitation can occur for a few reasons. Here is a troubleshooting workflow:
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FH535 Precipitation Issue

Inspect DMSO quality
(Hygroscopic DMSO absorbs water)

 Use fresh, dry DMSO

Warm and mix the solution
 Incubate at 37°C for 10 min

 Vortex and/or sonicate briefly

Verify concentration
 Ensure final concentration is

below supplier's solubility limit
(e.g., 72 mg/mL for Selleckchem)

Consider re-preparation
 If steps fail, prepare a fresh stock

solution from powder

Issue Resolved

Click to download full resolution via product page

Q3: How do I prepare a working suspension for in vivo studies from the DMSO stock?

For animal experiments, the DMSO stock solution must be further diluted into a biocompatible suspension.

One supplier provides a specific method [1]:

Formulation: To create a 5 mg/mL homogeneous suspension suitable for in vivo administration, add
5 mg of FH535 powder directly to 1 mL of a carboxymethyl cellulose sodium salt (CMC-Na)
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solution. Mix evenly until a suspension forms [1].

Important Note: Other suitable in vivo formulations can include mixtures of DMSO, PEG300, Tween-
80, and saline, or DMSO with corn oil [2]. The choice of formulation should be optimized for your

specific administration route and animal model.

Key Technical Reminders

Use Fresh DMSO: All suppliers stress that old, hydrated DMSO significantly reduces the solubility of

FH535. Always use a freshly opened, anhydrous bottle for preparing stock solutions [1] [2].
Gentle Warming is Key: If you have difficulty dissolving the powder, gently warming the tube to 37°C

and using a brief sonication in a water bath are standard and effective practices [4].
For In Vitro Work: When adding the DMSO stock to aqueous cell culture media, the final DMSO

concentration should typically be kept below 0.1-0.5% to avoid cytotoxicity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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